Cas no 60129-63-7 (Paniculoside I)

• Product Name: Paniculoside I
• CAS No: 60129-63-7
• Molecular Formula: C₂₆H₄₀O₈
• Molecular Weight: 480.591
• CID: 837298
• PubChem ID: 14396747

Paniculoside I Properties

Names and Identifiers

• Paniculoside I
• 1-O-[(5β,8α,9β,10α,13α,15β)-15-Hydroxy-18-oxokaur-16-en-18-yl]-β- D-glucopyranose
• (4alpha,15beta)-15-Hydroxykaur-16-en-18-oic acid beta-D-glucopyranosyl ester
• FS-8855
• 60129-63-7
• AKOS032948825
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,4S,5R,9S,10S,13R,15R)-15-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate
• [ "" ]

• InChIKey： RSQGPCRWQCUQBR-HLTNFVLASA-N
• Inchi： InChI=1S/C26H40O8/c1-13-14-5-6-17-24(2)8-4-9-25(3,16(24)7-10-26(17,11-14)21(13)31)23(32)34-22-20(30)19(29)18(28)15(12-27)33-22/h14-22,27-31H,1,4-12H2,2-3H3/t14-,15-,16+,17+,18-,19+,20-,21-,22+,24-,25-,26-/m1/s1
• SMILES： C[C@@]12CCC[C@@]([C@H]1CC[C@]34[C@H]2CC[C@H](C3)C(=C)[C@H]4O)(C)C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O

Computed Properties

• Exact Mass: 480.27200
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 480.27231823g/mol
• Heavy Atom Count: 34
• Complexity: 847
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 137Ų

Experimental Properties

• LogP: 1.26940
• PSA: 136.68000
• Refractive Index: 1.602
• Boiling Point: 636.2°C at 760 mmHg
• Vapor Pressure: 0.0±4.3 mmHg at 25°C
• Flash Point: 209.2°C
• Color/Form: Powder
• Density: 1.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Steviol glycosides